![molecular formula C21H14ClFN4O3 B2807109 2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-fluorophenyl)acetamide CAS No. 1105214-76-3](/img/structure/B2807109.png)
2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-fluorophenyl)acetamide
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Description
2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H14ClFN4O3 and its molecular weight is 424.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The compound is part of research efforts to synthesize novel molecules that incorporate oxadiazole rings, known for their diverse biological activities. A study by Karpina et al. (2019) developed a method for synthesizing 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, demonstrating a synthetic approach applicable for creating functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives with potential pharmacological activity. This process involved starting from commercially available chloropyridine carboxylic acids, proceeding through amidoxime formation, hydrazinolysis, ester formation, and concluding with amide formation of the end products. The structures of the synthesized compounds were confirmed using 1H NMR spectroscopy, and their pharmacological activity was also studied (Karpina et al., 2019).
Biological Activity
Compounds featuring the 1,2,4-oxadiazole ring have been synthesized and evaluated for various biological activities. For example, Parikh and Joshi (2014) synthesized and evaluated a series of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives for their antimicrobial properties. The study found that the presence of fluorine atoms significantly enhanced antimicrobial properties, suggesting the utility of these compounds in developing new antimicrobial agents (Parikh & Joshi, 2014). Another study by Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. This research showed that these compounds act as moderate inhibitors against various bacterial strains, highlighting the oxadiazole ring's importance in antibacterial drug design (Iqbal et al., 2017).
Properties
IUPAC Name |
2-[3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-(2-fluorophenyl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H14ClFN4O3/c22-14-9-7-13(8-10-14)19-25-20(30-26-19)15-4-3-11-27(21(15)29)12-18(28)24-17-6-2-1-5-16(17)23/h1-11H,12H2,(H,24,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASNSACKMBWJHBV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)Cl)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14ClFN4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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